Cas no 217796-42-4 (Delta2-Ceftazidime)

• Product Name: Delta2-Ceftazidime
• CAS No: 217796-42-4
• MF: C₂₂H₂₂N₆O₇S₂
• MW: 546.576081752777
• CID: 243444
• PubChem ID: 71433543
• Update Time: 2025-04-19

Delta2-Ceftazidime Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-[[(2R,6R,7R)-7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-en-3-yl]methyl]-,inner salt
• ?2-Ceftazidime
• ∆2-CEFTAZIDIME
• Pyridinium,1-[[(2R,6R,7R)-7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]...
• Pyridinium,1-[[(2R,6R,7R)-7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5
• &Delta
• 1-[[(2R,6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-en-3-yl]methyl]pyridinium
• 2-Ceftazidime
• (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate
• 217796-42-4
• Delta2-Ceftazidime

• Inchi： 1S/C22H22N6O7S2/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27/h3-7,9-10,14-15,18H,8H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)/t14-,15?,18-/m1/s1
• InChI Key： LRKHKETXQNDOKF-KZXIYFNPSA-N
• SMILES： S1C=C(C[N+]2C=CC=CC=2)C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(C(C1=CSC(N)=N1)=NOC(C(=O)O)(C)C)=O)=O

Computed Properties

• Exact Mass: 547.10700
• Monoisotopic Mass: 546.09913941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 245Ų

Experimental Properties

• PSA: 241.93000
• LogP: 0.94390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives